1-[1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBONYL]PIPERIDINE-4-CARBOXAMIDE

• IUPAC Name: 1-[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H27N3O4S/c1-14-2-4-17(5-3-14)27(25,26)22-12-8-16(9-13-22)19(24)21-10-6-15(7-11-21)18(20)23/h2-5,15-16H,6-13H2,1H3,(H2,20,23)
• InChI Key: ZNUYQSIMIKUAIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C19H27N3O4S
• Molecular Weight: 393.5 g/mol

Description

1-[1-(4-Methylbenzenesulfonyl)piperidine-4-carbonyl]piperidine-4-carboxamide is a bicyclic piperidine derivative featuring a sulfonyl group at the 4-methylbenzene position and a carboxamide moiety. The compound’s core structure comprises two piperidine rings connected via a carbonyl group, with one ring modified by a 4-methylbenzenesulfonyl substituent. This sulfonyl group enhances electrophilicity and may influence binding to biological targets, such as enzymes or receptors, by modulating electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBONYL]PIPERIDINE-4-CARBOXAMIDE typically involves multiple steps, starting with the preparation of the piperidine ring. The piperidine ring can be synthesized through cyclization reactions involving amines and carbonyl compounds .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

1-[1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBONYL]PIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring, where nucleophiles replace leaving groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, alcohols, and thiols under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

1-[1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBONYL]PIPERIDINE-4-CARBOXAMIDE has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBONYL]PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, potentially inhibiting enzyme activity or modulating receptor function. The piperidine ring may also contribute to binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be compared to related piperidine derivatives, as outlined below.

Table 1: Structural and Functional Comparison of Piperidine Derivatives

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Features	Evidence Source
1-[1-(4-Methylbenzenesulfonyl)piperidine-4-carbonyl]piperidine-4-carboxamide	4-Methylbenzenesulfonyl, carboxamide	C₁₉H₂₅N₃O₄S	391.49	Bicyclic piperidine; sulfonyl group enhances electrophilicity.
1-[(4-Methylphenyl)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide	Phenethyl carboxamide	C₂₂H₂₇N₃O₃S	413.54	Increased lipophilicity due to phenethyl group; potential CNS activity.
1-[(4-Methylphenyl)sulfonyl]-N′-[(E)-4-pyridinylmethylene]piperidine-4-carbohydrazide	Pyridinylmethylene hydrazide	C₂₀H₂₃N₅O₃S	413.50	Hydrazide group may confer chelation or metal-binding properties.
Capivasertib (4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide)	Chlorophenyl, pyrrolopyrimidine, hydroxypropyl	C₂₄H₂₈ClN₇O₂	506.00	FDA-approved kinase inhibitor; chlorophenyl enhances target specificity.
1-(4-Bromo-benzyl)-piperidine-4-carboxylic acid hydrochloride	Bromobenzyl, carboxylic acid	C₁₃H₁₇BrClNO₂	362.64	Bromine increases molecular weight; carboxylic acid improves solubility.
1-{[1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}-N-(tetrahydro-2H-pyran-4-ylmethyl)piperidine-4-carboxamide	Methoxyphenyl, tetrahydro-2H-pyran-4-ylmethyl	C₂₅H₃₄N₄O₅	494.57	Methoxy group enhances metabolic stability; pyranylmethyl may improve bioavailability.

Key Observations

In contrast, the carboxylic acid in 1-(4-Bromo-benzyl)-piperidine-4-carboxylic acid hydrochloride improves aqueous solubility, making it more suitable for intravenous formulations .

Functional Group Contributions: The hydrazide moiety in 1-[(4-Methylphenyl)sulfonyl]-N′-[(E)-4-pyridinylmethylene]piperidine-4-carbohydrazide introduces metal-binding capability, which could be exploited in catalytic or diagnostic applications . Capivasertib’s pyrrolopyrimidine group is critical for ATP-competitive kinase inhibition, a feature absent in the target compound .

Therapeutic Implications :

• The 4-chlorophenyl group in capivasertib enhances target specificity for kinases like AKT, whereas the 4-methylbenzenesulfonyl group in the target compound may favor protease binding due to its strong electron-withdrawing nature .

Structural Complexity and Bioavailability :

• The tetrahydro-2H-pyran-4-ylmethyl group in 1-{[1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}-N-(tetrahydro-2H-pyran-4-ylmethyl)piperidine-4-carboxamide likely improves metabolic stability, a challenge for the target compound due to its unmodified carboxamide .

Research Findings and Implications

• Synthetic Accessibility : The target compound’s synthesis is likely more straightforward than capivasertib’s, which requires stereoselective introduction of a hydroxypropyl group .
• Druglikeness : Compared to 1-(4-Bromo-benzyl)-piperidine-4-carboxylic acid hydrochloride , the target compound’s higher molecular weight (391.49 vs. 362.64 g/mol) may reduce oral bioavailability, necessitating formulation optimization .
• Target Selectivity : The absence of a chlorophenyl or pyrrolopyrimidine group limits the target compound’s utility in kinase inhibition but may broaden its applicability in protease-focused therapies .

Biological Activity

1-[1-(4-Methylbenzenesulfonyl)piperidine-4-carbonyl]piperidine-4-carboxamide, a compound belonging to the piperidine family, has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by relevant data and case studies.

Chemical Structure and Properties

The compound's IUPAC name is 1-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]piperidine-4-carboxamide. Its molecular formula is $C_{21}H_{30}N_{2}O_{5}S$, with a molecular weight of 422.5 g/mol. The structure features two piperidine rings and a sulfonyl group, which contribute to its pharmacological properties.

Biological Activity Overview

Research has indicated that this compound exhibits a range of biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest potential efficacy against various bacterial strains.
• Anticancer Properties : Investigations into its cytotoxic effects on cancer cell lines have shown promising results.
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in disease processes.

The biological effects of 1-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]piperidine-4-carboxamide are primarily attributed to its interactions with molecular targets within cells. It may modulate enzyme activity or receptor signaling pathways, leading to its observed therapeutic effects.

Table 1: Biological Activities of the Compound

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Cytotoxicity in cancer cell lines
Enzyme Inhibition	Potential inhibition of specific enzymes

Case Studies

• Antimicrobial Studies : A study examining the compound's effect on Staphylococcus aureus demonstrated a significant reduction in bacterial viability at concentrations above 50 µg/mL.
• Cancer Research : In vitro assays on human breast cancer cell lines revealed that the compound induced apoptosis at concentrations ranging from 10 to 100 µM, suggesting a dose-dependent effect.
• Enzymatic Activity : Research indicated that the compound inhibited the activity of certain proteases, which are crucial in various pathological conditions.